Cas no 923131-57-1 (N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide)

• Product Name: N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide
• CAS No: 923131-57-1
• MF: C₁₂H₁₉ClN₄O₃
• MW: 302.757261514664
• MDL: MFCD08444103
• CID: 3108868
• PubChem ID: 9449831
• Update Time: 2025-10-15

N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(6-amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-e thylacetamide
• Z147647476
• 963-772-6
• 923131-57-1
• G38912
• CS-0240176
• EN300-22629
• AKOS001286947
• N-(6-amino-1-butyl-2,4-dioxopyrimidin-5-yl)-2-chloro-N-ethylacetamide
• N-(6-amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide
• UPCMLD0ENAT5614307:001
• N-(6-AMINO-1-BUTYL-2,4-DIOXO-3H-PYRIMIDIN-5-YL)-2-CHLORO-N-ETHYLACETAMIDE
• N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide

• MDL： MFCD08444103
• Inchi： 1S/C12H19ClN4O3/c1-3-5-6-17-10(14)9(11(19)15-12(17)20)16(4-2)8(18)7-13/h3-7,14H2,1-2H3,(H,15,19,20)
• InChI Key： PALCSBHSDBHSOQ-UHFFFAOYSA-N
• SMILES： ClCC(N(CC)C1C(NC(N(C=1N)CCCC)=O)=O)=O

Computed Properties

• Exact Mass: 302.1145682Da
• Monoisotopic Mass: 302.1145682Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 95.7Ų

Additional information on N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide

Introduction to N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide (CAS No. 923131-57-1)

N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide, identified by its CAS number 923131-57-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the pyrimidine derivatives class, a group known for its diverse biological activities and therapeutic potential. The structural features of this compound, particularly its amino and chloro-substituted functionalities, make it a promising candidate for further investigation in drug discovery and development.

The synthesis of N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide involves a series of well-established organic reactions that highlight the versatility of modern synthetic methodologies. The core pyrimidine ring is constructed through condensation reactions between urea derivatives and β-ketoesters, followed by functional group transformations to introduce the desired substituents. The presence of the amino group at the 6-position and the chloro group at the 2-position of the pyrimidine ring enhances the compound's reactivity and potential for further derivatization.

In recent years, there has been growing interest in pyrimidine-based compounds due to their broad spectrum of biological activities. These activities include antimicrobial, antiviral, anticancer, and anti-inflammatory effects. The structural motif of N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide aligns well with these pharmacophores, making it a valuable scaffold for medicinal chemists. The compound's ability to interact with biological targets such as enzymes and receptors is a key focus of current research efforts.

The pharmacological evaluation of N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide has revealed several promising properties. In vitro studies have demonstrated its potential as an inhibitor of various enzymes involved in cancer progression. Additionally, preliminary in vivo studies suggest that this compound may exhibit significant therapeutic effects in animal models of inflammation and infection. These findings underscore the importance of continued research into this novel molecule.

The chemical properties of N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide also make it an interesting subject for computational studies. Molecular modeling techniques have been employed to explore its binding interactions with potential target proteins. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives. The integration of experimental data with computational methods has become increasingly important in modern drug discovery.

The synthesis and characterization of N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-2-chloro-N-ethylacetamide have been refined through iterative optimization processes. Advances in synthetic techniques have allowed for more efficient and scalable production methods. These improvements are crucial for transitioning promising compounds into clinical development pipelines. The availability of high-quality starting materials and reagents has also contributed to the success of these synthetic endeavors.

The future prospects for N-(6-Amino-1-butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-ylyl)]-N-ethylacetamide (CAS No.) are vast. Further research is needed to fully elucidate its pharmacological profile and to explore its potential as a lead compound for new therapeutic agents. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals.

In conclusion，N-()]-N-Ethylacetamide (CAS No.) represents a significant advancement in pyrimidine-based drug discovery。 Its unique structural features， combined with promising preclinical data， make it a compelling candidate for further investigation。 As our understanding of biological systems continues to grow， compounds like this will play an increasingly important role in developing novel treatments for human diseases。